VU 0255035
VU 0255035
N-[3-oxo-3-(4-pyridin-4-yl-1-piperazinyl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide is a member of pyridines and a member of piperazines.
Brand Name:
Vulcanchem
CAS No.:
1135243-19-4
VCID:
VC0546934
InChI:
InChI=1S/C18H20N6O3S2/c25-17(24-12-10-23(11-13-24)14-4-7-19-8-5-14)6-9-20-29(26,27)16-3-1-2-15-18(16)22-28-21-15/h1-5,7-8,20H,6,9-13H2
SMILES:
C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43
Molecular Formula:
C18H20N6O3S2
Molecular Weight:
432.5 g/mol
VU 0255035
CAS No.: 1135243-19-4
Cat. No.: VC0546934
Molecular Formula: C18H20N6O3S2
Molecular Weight: 432.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | N-[3-oxo-3-(4-pyridin-4-yl-1-piperazinyl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide is a member of pyridines and a member of piperazines. |
|---|---|
| CAS No. | 1135243-19-4 |
| Molecular Formula | C18H20N6O3S2 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | N-[3-oxo-3-(4-pyridin-4-ylpiperazin-1-yl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide |
| Standard InChI | InChI=1S/C18H20N6O3S2/c25-17(24-12-10-23(11-13-24)14-4-7-19-8-5-14)6-9-20-29(26,27)16-3-1-2-15-18(16)22-28-21-15/h1-5,7-8,20H,6,9-13H2 |
| Standard InChI Key | WXDHQWPQLKGANZ-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43 |
| Canonical SMILES | C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43 |
| Appearance | Light yellow to yellow solid powder |
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